Cas no 69143-05-1 (4-methylpent-2-en-1-ol)

• Product Name: 4-methylpent-2-en-1-ol
• CAS No: 69143-05-1
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD11501978
• CID: 392161
• PubChem ID: 534844
• Update Time: 2025-08-04

4-methylpent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Penten-1-ol, 4-methyl-, (2E)-
• 4-methylpent-2-en-1-ol
• DTXSID40336592
• AKOS017516491
• isopropylvinylcarbinol
• 69143-05-1

• MDL： MFCD11501978
• Inchi： 1S/C6H12O/c1-6(2)4-3-5-7/h3-4,6-7H,5H2,1-2H3
• InChI Key： BRYMKDNCWBMHIF-UHFFFAOYSA-N
• SMILES： OCC=CC(C)C

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų